Cas no 1386383-75-0 (1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one
• CAS No: 1386383-75-0
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 5824696
• PubChem ID: 105110975
• Update Time: 2025-10-28

1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one
• 1386383-75-0
• EN300-1916602

• Inchi： 1S/C10H9BrO2/c1-3-10(12)8-6-7(13-2)4-5-9(8)11/h3-6H,1H2,2H3
• InChI Key： BGUXJLCMBSZDSN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C=C)=O)OC

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one

Introduction to 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one (CAS No. 1386383-75-0)

1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one, with the CAS number 1386383-75-0, is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, also known as 2-bromo-5-methoxybenzylidenepropanal, is characterized by its unique structural features, including a brominated and methoxylated aromatic ring and an α,β-unsaturated carbonyl group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one is represented by the formula C₁₀H₉BrO₂. The presence of the bromine atom and the methoxy group on the aromatic ring imparts specific reactivity and functional versatility to this compound. The α,β-unsaturated carbonyl group further enhances its potential for participating in a wide range of chemical reactions, such as Michael additions, Diels-Alder reactions, and conjugate additions.

In recent years, 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one has been extensively studied for its applications in medicinal chemistry. One notable area of research involves its use as a building block in the synthesis of small molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel inhibitors for specific enzymes involved in cancer pathways. The brominated and methoxylated functionalities have been shown to enhance the binding affinity and selectivity of these inhibitors, making them promising candidates for further clinical evaluation.

Beyond its applications in cancer research, 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one has also been explored for its potential in neurodegenerative diseases. A recent study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit neuroprotective effects by modulating key signaling pathways associated with neuronal survival and function. These findings suggest that 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one could serve as a lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to prepare this compound, including Wittig reactions and Horner-Wadsworth-Emmons reactions. These methods allow for high yields and good functional group tolerance, making it feasible to produce large quantities of 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one for both academic and industrial applications.

In addition to its role as a synthetic intermediate, 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one has also been investigated for its biological activities. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for developing new anti-inflammatory drugs that could be used to treat conditions like rheumatoid arthritis and inflammatory bowel disease.

The environmental impact of 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one is another important consideration. Recent research has focused on developing greener synthetic methods to produce this compound, with an emphasis on reducing waste generation and minimizing the use of hazardous reagents. For example, a study published in Green Chemistry described a novel catalytic approach that significantly improves the sustainability of the synthesis process while maintaining high yields and purity.

In conclusion, 1-(2-bromo-5-methoxyphenyl)prop-2-en-1-one (CAS No. 1386383-75-0) is a multifaceted organic compound with significant potential in various areas of chemical biology and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an important molecule for both academic exploration and industrial application. As research continues to uncover new uses and properties of this compound, it is likely to play an increasingly important role in the development of innovative therapeutic agents.